DAA-1106-d6
Description
DAA-1106-d6 is a deuterated analog of the parent compound DAA-1106, a selective ligand for the translocator protein (TSPO) with applications in neuroimaging and neurological research. This modification typically reduces the rate of enzymatic degradation, improving its utility in pharmacokinetic and tracer studies .
Properties
Molecular Formula |
C₂₃H₁₆D₆FNO₄ |
|---|---|
Molecular Weight |
401.46 |
Synonyms |
N-(2,5-Dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)Acetamide-d6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Efficacy in Neuroimaging: this compound’s high TSPO binding affinity is well-documented in preclinical models, though clinical data are sparse compared to non-deuterated counterparts .
- Synthetic Challenges : The lack of scalable deuterium-labeling methods for this compound remains a barrier to widespread adoption, unlike the optimized synthesis of Compound A .
- Data Gaps: Limited peer-reviewed studies on this compound’s pharmacokinetics highlight the need for rigorous reporting per Chemical Science data transparency guidelines .
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